Cas no 918407-80-4 (Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate)

• Product Name: Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate
• CAS No: 918407-80-4
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 776729
• Update Time: 2023-08-03

Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxylic acid, 5-butyl-1-phenyl-, 3,4-dimethyl ester
• dimethyl 5-butyl-1-phenylpyrazole-3,4-dicarboxylate
• Dimethyl 5-butyl-1-phenyl-1H-pyrazole-3,4-dicarboxylate
• 1-Phenyl-5-butyl-1H-pyrazole-3,4-dicarboxylic acid dimethyl ester

• Inchi： 1S/C17H20N2O4/c1-4-5-11-13-14(16(20)22-2)15(17(21)23-3)18-19(13)12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
• InChI Key： QXMTWUCZFZYSBR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=NN(C2C=CC=CC=2)C=1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 409
• Topological Polar Surface Area: 70.4